![molecular formula C15H13IN4O6 B3102170 N-(5-iodo-3-nitro-6-(4-nitrophenethoxy)pyridin-2-yl)acetamide CAS No. 1415562-49-0](/img/structure/B3102170.png)
N-(5-iodo-3-nitro-6-(4-nitrophenethoxy)pyridin-2-yl)acetamide
Overview
Description
“N-(5-iodo-3-nitro-6-(4-nitrophenethoxy)pyridin-2-yl)acetamide” is a chemical compound with the molecular formula C15H13IN4O6 . It has a molecular weight of 472.19 . The CAS number for this compound is 1415562-49-0 .
Physical And Chemical Properties Analysis
The predicted boiling point of “N-(5-iodo-3-nitro-6-(4-nitrophenethoxy)pyridin-2-yl)acetamide” is 665.1±55.0 °C . The predicted density is 1.797±0.06 g/cm3 . The predicted pKa value is 11.32±0.70 .Scientific Research Applications
DNA-binding and Antioxidant Properties
Compounds with pyridyl-tetrazole ligands that have pendant amide and hydrazide arms have been synthesized and studied for their DNA-binding and antioxidant properties. These compounds, including variations of acetamide and acetohydrazide ligands, have shown significant activity in binding with calf thymus DNA and exhibit antioxidant properties through hydroxyl radical scavenging methods. This suggests that compounds with similar structural features, like the specified acetamide, could have potential applications in studying DNA interactions and antioxidant activities (Reddy et al., 2016).
Polymer Synthesis
Optically active polyamides containing nitro-substituted pendant groups have been prepared through direct polycondensation. These polymers, characterized by their high yield and solubility in polar organic solvents, highlight the role of nitro-substituted compounds in the development of new materials with potential applications in various industries, including electronics and pharmaceuticals. This underscores the relevance of researching compounds with nitro groups for material science applications (Faghihi et al., 2010).
Catalysis and Synthesis
Research into the modification of pyridinyl acetamides for enhancing anticancer effects and reducing toxicity through alkylurea substitution provides insights into the chemical versatility and potential therapeutic applications of these compounds. The study on PI3K inhibitors and their modifications to reduce toxicity while retaining antiproliferative activity against cancer cell lines suggests a pathway for the development of new anticancer agents (Wang et al., 2015).
Novel Synthesis Approaches
The synthesis of precursor compounds for PET biomarkers, using palladium-mediated reduction and reductive amination, exemplifies the application of nitro-substituted pyridinyl acetamides in the development of diagnostic tools. This area of research is crucial for advancing medical imaging techniques and understanding the molecular basis of diseases (Hoareau & Scott, 2010).
properties
IUPAC Name |
N-[5-iodo-3-nitro-6-[2-(4-nitrophenyl)ethoxy]pyridin-2-yl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13IN4O6/c1-9(21)17-14-13(20(24)25)8-12(16)15(18-14)26-7-6-10-2-4-11(5-3-10)19(22)23/h2-5,8H,6-7H2,1H3,(H,17,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCENSQKJICXIIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=C(C=C1[N+](=O)[O-])I)OCCC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13IN4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201154911 | |
Record name | Acetamide, N-[5-iodo-3-nitro-6-[2-(4-nitrophenyl)ethoxy]-2-pyridinyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201154911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
472.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-iodo-3-nitro-6-(4-nitrophenethoxy)pyridin-2-yl)acetamide | |
CAS RN |
1415562-49-0 | |
Record name | Acetamide, N-[5-iodo-3-nitro-6-[2-(4-nitrophenyl)ethoxy]-2-pyridinyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1415562-49-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetamide, N-[5-iodo-3-nitro-6-[2-(4-nitrophenyl)ethoxy]-2-pyridinyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201154911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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